Cas no 2034619-06-0 (3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid)

• Product Name: 3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid
• CAS No: 2034619-06-0
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 6154438
• PubChem ID: 91623657
• Update Time: 2025-11-02

3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid
• AKOS026700200
• 2034619-06-0
• 3-(2-methoxyethyl)-1,3-benzothiazol-2-imine;4-methylbenzenesulfonic acid
• 3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-imine 4-methylbenzenesulfonate
• F2146-0749

• Inchi： 1S/C10H12N2OS.C7H8O3S/c1-13-7-6-12-8-4-2-3-5-9(8)14-10(12)11;1-6-2-4-7(5-3-6)11(8,9)10/h2-5,11H,6-7H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： CKMLDLVAFAHUDJ-UHFFFAOYSA-N
• SMILES： S1C(=N)N(CCOC)C2C=CC=CC1=2.S(C1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 380.08644947g/mol
• Monoisotopic Mass: 380.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid

Comprehensive Guide to 3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid (CAS No. 2034619-06-0)

3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid (CAS No. 2034619-06-0) is a specialized chemical compound that has garnered attention in pharmaceutical and material science research. This compound combines a benzothiazole derivative with a sulfonic acid moiety, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its potential due to its unique structural properties and reactivity.

The benzothiazole core in 3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine is known for its role in medicinal chemistry, particularly in the development of bioactive molecules. Meanwhile, the 4-methylbenzene-1-sulfonic acid component enhances solubility and stability, which are critical for formulation processes. This dual functionality makes the compound a valuable candidate for drug discovery and advanced material synthesis.

Recent studies highlight the growing demand for benzothiazole derivatives in treating neurodegenerative diseases and cancer. The methoxyethyl side chain in this compound may offer improved pharmacokinetic properties, such as better blood-brain barrier penetration. These attributes align with current trends in personalized medicine and targeted drug delivery systems, which are hot topics in the pharmaceutical industry.

From an industrial perspective, 3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine; 4-methylbenzene-1-sulfonic acid is also explored for its potential in polymer chemistry. The sulfonic acid group can act as a catalyst or a monomer modifier, contributing to the development of high-performance materials like proton-exchange membranes for fuel cells. This application is particularly relevant given the global push toward renewable energy solutions.

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